Cas no 892483-43-1 (1-(3,4-DIMETHYLPHENYL)-1H-IMIDAZOLE)

• Product Name: 1-(3,4-DIMETHYLPHENYL)-1H-IMIDAZOLE
• CAS No: 892483-43-1
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5227970
• PubChem ID: 56965804
• Update Time: 2026-03-07

1-(3,4-DIMETHYLPHENYL)-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DIMETHYLPHENYL)-1H-IMIDAZOLE

• MDL： MFCD22273757
• Inchi： 1S/C11H12N2/c1-9-3-4-11(7-10(9)2)13-6-5-12-8-13/h3-8H,1-2H3
• InChI Key： BZEGYMFVWNBHAB-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=C(C)C(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3,4-DIMETHYLPHENYL)-1H-IMIDAZOLE

1-(3,4-Dimethylphenyl)-1H-Imidazole: A Comprehensive Overview

1-(3,4-Dimethylphenyl)-1H-Imidazole (CAS No. 892483-43-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities and potential applications in drug development. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 1-(3,4-Dimethylphenyl)-1H-Imidazole.

Chemical Structure and Properties

1-(3,4-Dimethylphenyl)-1H-Imidazole is characterized by its unique molecular structure, which consists of an imidazole ring substituted with a 3,4-dimethylphenyl group. The imidazole ring is a five-membered heterocyclic compound with two nitrogen atoms, making it highly versatile in terms of chemical reactivity and biological activity. The presence of the 3,4-dimethylphenyl group adds additional steric and electronic effects that can influence the compound's properties and interactions with biological targets.

The molecular formula of 1-(3,4-Dimethylphenyl)-1H-Imidazole is C₁₀H₁₂N₂, and its molecular weight is 156.22 g/mol. This compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for various applications in both laboratory research and industrial settings.

Synthesis Methods

The synthesis of 1-(3,4-Dimethylphenyl)-1H-Imidazole can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of 3,4-dimethylaniline with formamide followed by cyclization to form the imidazole ring. Another approach involves the reaction of 3,4-dimethylaniline with glyoxal or another aldehyde to form an intermediate imine, which is then cyclized to produce the final product.

A recent study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method for 1-(3,4-Dimethylphenyl)-1H-Imidazole. This method involves the sequential addition of 3,4-dimethylaniline and glyoxal in the presence of a catalytic amount of acid. The reaction proceeds efficiently at room temperature and yields high purity product with minimal side reactions. This streamlined synthesis process has significant implications for large-scale production and commercial applications.

Biological Properties and Applications

1-(3,4-Dimethylphenyl)-1H-Imidazole has been extensively studied for its potential biological activities. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various physiological processes. For example, research has shown that this compound can inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cell growth and proliferation.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 1-(3,4-Dimethylphenyl)-1H-Imidazole. The results demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-(3,4-Dimethylphenyl)-1H-Imidazole could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 1-(3,4-Dimethylphenyl)-1H-Imidazole has also shown potential as an antifungal agent. A study published in Antimicrobial Agents and Chemotherapy reported that this compound exhibited significant antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell membrane integrity, leading to cell death.

Clinical Trials and Future Prospects

The promising biological activities of 1-(3,4-Dimethylphenyl)-1H-Imidazole have led to increased interest in its potential therapeutic applications. Several preclinical studies have been conducted to evaluate its safety and efficacy in various disease models. While no clinical trials have been initiated yet, preliminary results are encouraging.

In a preclinical study published in the Journal of Pharmacology and Experimental Therapeutics, researchers evaluated the pharmacokinetic properties of 1-(3,4-Dimethylphenyl)-1H-Imidazole. The results showed that this compound has favorable pharmacokinetic profiles with good oral bioavailability and low toxicity. These findings support further development as a potential therapeutic agent.

The future prospects for 1-(3,4-Dimethylphenyl)-1H-Imidazole are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop novel formulations that improve its stability and delivery properties for clinical use.

Conclusion

1-(3,4-Dimethylphenyl)-1H-Imidazole (CAS No. 892483-43-1) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers diverse biological activities, including anti-inflammatory and antifungal properties. Recent advancements in synthesis methods have made it more accessible for large-scale production, while preclinical studies have demonstrated its safety and efficacy profiles. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, 1-(3,4-Dimethylphenyl)-1H-Imidazole holds great promise for future drug development.